3-[4-(3-fluorobenzenesulfonyl)piperazin-1-yl]-6-(pyridin-4-yl)pyridazine

• IUPAC Name: 3-[4-(3-fluorophenyl)sulfonylpiperazin-1-yl]-6-pyridin-4-ylpyridazine
• InChI: InChI=1S/C19H18FN5O2S/c20-16-2-1-3-17(14-16)28(26,27)25-12-10-24(11-13-25)19-5-4-18(22-23-19)15-6-8-21-9-7-15/h1-9,14H,10-13H2
• InChI Key: KSISZYQMMFGHSS-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NN=C(C=C2)C3=CC=NC=C3)S(=O)(=O)C4=CC=CC(=C4)F
• Molecular Formula: C19H18FN5O2S
• Molecular Weight: 399.4 g/mol
• CAS No.: 946273-92-3

Description

This compound is a pyridazine derivative featuring a piperazine ring substituted with a 3-fluorobenzenesulfonyl group at the 4-position and a pyridin-4-yl moiety at the 6-position of the pyridazine core. The structural uniqueness of this compound lies in the combination of a sulfonamide-functionalized piperazine and a pyridine heterocycle, which may enhance its binding affinity to biological targets such as kinases or neurotransmitter receptors.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table summarizes key structural and functional differences between 3-[4-(3-fluorobenzenesulfonyl)piperazin-1-yl]-6-(pyridin-4-yl)pyridazine and analogous pyridazine-piperazine derivatives:

Compound	Substituents	Molecular Weight (g/mol)	Key Biological Activities	Synthetic Route
3-[4-(3-Fluorobenzenesulfonyl)piperazin-1-yl]-6-(pyridin-4-yl)pyridazine	3-Fluorobenzenesulfonyl (piperazine), pyridin-4-yl (pyridazine)	~439.45 (estimated)	Not explicitly reported (inference below)	Likely Suzuki coupling or nucleophilic substitution
MW069a (3-Phenyl-4-(pyridin-4-yl)-6-(4-(pyrimidin-2-yl)piperazin-1-yl)pyridazine)	Phenyl (C4), pyridin-4-yl (C4), pyrimidin-2-yl (piperazine)	~412.44	p38αMAPK inhibition (neuroprotective)	Suzuki reaction with boronic acid
3-Chloro-6-[4-(2-fluorophenyl)piperazine-1-yl]pyridazine	2-Fluorophenyl (piperazine), chloro (C3)	~337.78	Antiplatelet, antibacterial potential	Nucleophilic substitution
3-Chloro-6-{4-[3-(4-chlorophenoxy)propyl]piperazin-1-yl}pyridazine	4-Chlorophenoxypropyl (piperazine), chloro (C3)	~411.31	Antiviral, antibacterial	Multi-step alkylation and substitution

Structural and Functional Analysis

• Sulfonamide vs. Aromatic Substitutions: The 3-fluorobenzenesulfonyl group in the target compound introduces a polar sulfonamide moiety, which may improve solubility and protein-binding interactions compared to purely aromatic substituents (e.g., phenyl or pyrimidinyl groups in MW069a) . Sulfonamides are known to enhance metabolic stability and target selectivity in kinase inhibitors.
• Pyridin-4-yl vs. Chloro Substituents : The pyridin-4-yl group at C6 is electron-rich and may facilitate π-π stacking with receptor binding sites, unlike the chloro substituents in and , which are smaller and less interactive .